Cas no 1783959-29-4 (2-1-(quinolin-7-yl)cyclopropylacetic acid)

• Product Name: 2-1-(quinolin-7-yl)cyclopropylacetic acid
• CAS No: 1783959-29-4
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 6323322
• PubChem ID: 84791446
• Update Time: 2025-10-30

2-1-(quinolin-7-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(quinolin-7-yl)cyclopropylacetic acid
• 1783959-29-4
• 2-[1-(quinolin-7-yl)cyclopropyl]acetic acid
• EN300-1759710

• Inchi： 1S/C14H13NO2/c16-13(17)9-14(5-6-14)11-4-3-10-2-1-7-15-12(10)8-11/h1-4,7-8H,5-6,9H2,(H,16,17)
• InChI Key： KUWFWIVXURWGBE-UHFFFAOYSA-N
• SMILES： OC(CC1(C2C=CC3=CC=CN=C3C=2)CC1)=O

Computed Properties

• Exact Mass: 227.094628657g/mol
• Monoisotopic Mass: 227.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-1-(quinolin-7-yl)cyclopropylacetic acid

Comprehensive Overview of 2-1-(quinolin-7-yl)cyclopropylacetic acid (CAS No. 1783959-29-4): Properties, Applications, and Research Insights

2-1-(quinolin-7-yl)cyclopropylacetic acid (CAS No. 1783959-29-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by its quinoline core and cyclopropylacetic acid moiety, serves as a versatile intermediate in drug discovery and material science. Researchers are particularly interested in its role as a building block for designing novel therapeutics targeting inflammation, metabolic disorders, and other conditions.

In recent years, the demand for high-purity intermediates like 2-1-(quinolin-7-yl)cyclopropylacetic acid has surged, driven by advancements in small-molecule drug development. The compound's rigid cyclopropyl ring enhances metabolic stability, a critical factor in optimizing drug candidates. Its quinoline scaffold is also pivotal in medicinal chemistry, often associated with kinase inhibition and receptor modulation. These attributes align with trending topics such as personalized medicine and targeted therapy, which dominate current scientific discourse.

From a synthetic perspective, CAS No. 1783959-29-4 exemplifies the growing importance of structure-activity relationship (SAR) studies. Its synthesis typically involves multi-step organic reactions, including cross-coupling and cyclopropanation, techniques frequently searched by chemists in academic and industrial settings. The compound's carboxylic acid functional group further allows for derivatization, enabling the creation of esters, amides, or other derivatives for expanded applications.

Environmental and green chemistry considerations are also relevant to 2-1-(quinolin-7-yl)cyclopropylacetic acid. Researchers are exploring solvent-free synthesis and catalytic methods to produce such compounds sustainably. This aligns with global interest in eco-friendly manufacturing and carbon footprint reduction, addressing frequent queries about sustainable chemical practices in search engines and AI-driven platforms.

Analytical characterization of 1783959-29-4 relies on techniques like NMR spectroscopy, HPLC, and mass spectrometry, ensuring compliance with stringent quality control standards. These methods are critical for verifying the compound's purity, a top concern for buyers and researchers alike. Discussions around batch-to-batch consistency and analytical validation frequently appear in forums and publications, reflecting the compound's industrial relevance.

In summary, 2-1-(quinolin-7-yl)cyclopropylacetic acid (CAS No. 1783959-29-4) represents a convergence of medicinal chemistry, process optimization, and sustainability—topics highly searched across scientific databases. Its multifaceted applications and alignment with cutting-edge research trends underscore its value in modern science, making it a compound of enduring interest to chemists and pharmacologists worldwide.